Cas no 905769-32-6 (3-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol)

• Product Name: 3-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol
• CAS No: 905769-32-6
• MF: C₁₅H₂₀N₂OS
• MW: 276.397102355957
• CID: 5494670
• Update Time: 2025-07-09

3-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• FGZQLUXGHSRUPC-NXVVXOECSA-N
• 3-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol

• Inchi： 1S/C15H20N2OS/c1-11-6-4-7-12(2)14(11)16-15-17(8-5-9-18)13(3)10-19-15/h4,6-7,10,18H,5,8-9H2,1-3H3/b16-15-
• InChI Key： FGZQLUXGHSRUPC-NXVVXOECSA-N
• SMILES： C(O)CCN1C(C)=CS/C/1=N\C1=C(C)C=CC=C1C

Additional information on 3-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol

3-(2Z)-2-(2,6-Dimethylphenyl)Imino-4-Methyl-2,3-Dihydro-1,3-Thiazol-3-YlPropan-1-Ol

Introduction to CAS No. 905769-32-6

The compound CAS No. 905769-32-6, also known as 3-(2Z)-2-(2,6-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol, is a highly specialized organic compound with a complex structure and diverse applications in the chemical and pharmaceutical industries. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of a thiazole ring in this molecule contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in various fields, including drug discovery and material science. The CAS No. 905769-32-6 compound has gained attention due to its potential as a building block for synthesizing more complex molecules with enhanced biological activity. Its structure features a propanol group attached to the thiazole ring, which adds flexibility and functionality to the molecule.

The synthesis of this compound involves a series of carefully designed reactions, including condensation reactions, alkylation, and reduction steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable aspects of this compound is its role in the development of antioxidant agents. Studies have shown that thiazole derivatives like CAS No. 905769-32-6 exhibit significant antioxidant activity, which makes them promising candidates for use in cosmetic products and nutraceuticals. The ability of this compound to scavenge free radicals and protect cellular components from oxidative damage has been extensively studied in recent years.

In addition to its antioxidant properties, CAS No. 905769-32-6 has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as arthritis and cardiovascular disorders.

The structural versatility of this compound allows for further functionalization, enabling researchers to explore its applications in other areas such as cancer therapy and neurodegenerative diseases. For instance, modifications to the thiazole ring or the propanol group can lead to molecules with enhanced bioavailability or selectivity for specific biological targets.

From an environmental perspective, the synthesis and application of CAS No. 905769-32-6 have been evaluated for their eco-friendliness. Researchers have focused on developing green chemistry approaches to minimize waste generation and reduce the environmental footprint associated with its production.

In conclusion, CAS No. 905769-32-6 represents a valuable addition to the arsenal of compounds available for advancing modern chemistry and medicine. Its unique structure, coupled with its diverse biological activities, positions it as a key player in future research and development efforts across multiple disciplines.